Cas no 2172291-40-4 (2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran)

• Product Name: 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran
• CAS No: 2172291-40-4
• MF: C₇H₈ClN₃OS
• MW: 217.675918579102
• CID: 6326641
• PubChem ID: 165532911
• Update Time: 2025-05-20

2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran Chemical and Physical Properties

Names and Identifiers

• 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran
• EN300-1289677
• 2-{[(2-azidoethyl)sulfanyl]methyl}-5-chlorofuran
• 2172291-40-4

• Inchi： 1S/C7H8ClN3OS/c8-7-2-1-6(12-7)5-13-4-3-10-11-9/h1-2H,3-5H2
• InChI Key： BDTKWILTIQQVNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCN=[N+]=[N-])O1

Computed Properties

• Exact Mass: 217.0076608g/mol
• Monoisotopic Mass: 217.0076608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.8Ų

Additional information on 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran

Introduction to 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran (CAS No. 2172291-40-4)

2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran, a compound with the CAS number 2172291-40-4, is a synthetic organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its azide and chlorofuran functionalities, which contribute to its reactivity and versatility in chemical synthesis.

The molecular formula of 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran is C₈H₉ClN₃S, and it has a molecular weight of approximately 216.69 g/mol. The presence of the azide group (N₃) and the chlorofuran ring (C₄H₃OCl) provides this compound with a range of chemical properties that make it an interesting candidate for various applications. The azide group is known for its reactivity in click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials science.

In the context of medicinal chemistry, 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have shown that compounds containing azide groups can be used to create bioorthogonal linkages, which are essential for targeted drug delivery and imaging applications. The chlorofuran ring, on the other hand, can enhance the lipophilicity and metabolic stability of the resulting molecules, making them more suitable for pharmaceutical development.

The synthesis of 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran typically involves several steps, including the formation of the azide group and the introduction of the chlorofuran ring. One common synthetic route involves the reaction of 5-chlorofurfuryl chloride with 2-mercaptoethanol to form the thioether intermediate, followed by the conversion of the hydroxyl group to an azide using a suitable azidation reagent such as sodium azide (NaN₃). This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran, such as its melting point, boiling point, and solubility, are important considerations for its handling and application. While specific data may vary depending on the exact conditions used in synthesis and purification, this compound generally exhibits good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in solution-phase reactions and biological assays.

In terms of safety and handling, it is important to note that compounds containing azide groups can be sensitive to certain conditions, such as heat or shock. Therefore, appropriate precautions should be taken during storage and use to ensure safety. Additionally, while 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran itself is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation.

The potential applications of 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran are diverse and promising. In medicinal chemistry, this compound can serve as a versatile building block for the synthesis of prodrugs, targeted therapeutic agents, and imaging probes. The ability to introduce bioorthogonal linkages through click chemistry reactions makes it particularly useful in developing conjugates that can be selectively activated or released under specific biological conditions.

In materials science, 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran can be incorporated into polymers or other functional materials to impart specific properties such as enhanced mechanical strength or improved biocompatibility. Recent research has also explored its use in developing smart materials that respond to environmental stimuli, such as changes in pH or temperature.

To summarize, 2-{(2-azidoethyl)sulfanylmethyl}-5-chlorofuran (CAS No. 2172291-40-4) is a multifunctional compound with a unique chemical structure that offers significant potential in various scientific and industrial applications. Its reactivity and versatility make it an attractive candidate for further research and development in fields such as medicinal chemistry and materials science. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing these fields.